Cas no 1225218-27-8 (3-(pyrrolidin-3-yl)-4-(trifluoromethyl)pyridine)

• Product Name: 3-(pyrrolidin-3-yl)-4-(trifluoromethyl)pyridine
• CAS No: 1225218-27-8
• MF: C₁₀H₁₁F₃N₂
• MW: 216.202952623367
• CID: 6195412
• PubChem ID: 115009238
• Update Time: 2025-11-04

3-(pyrrolidin-3-yl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-3-yl)-4-(trifluoromethyl)pyridine
• 1225218-27-8
• DTXSID901247288
• 3-(3-Pyrrolidinyl)-4-(trifluoromethyl)pyridine
• EN300-1936724

• Inchi： 1S/C10H11F3N2/c11-10(12,13)9-2-4-15-6-8(9)7-1-3-14-5-7/h2,4,6-7,14H,1,3,5H2
• InChI Key： TZOBPJHLFFWBJQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C1CNCC1)(F)F

Computed Properties

• Exact Mass: 216.08743285g/mol
• Monoisotopic Mass: 216.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-(pyrrolidin-3-yl)-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-(pyrrolidin-3-yl)-4-(trifluoromethyl)pyridine (CAS No. 1225218-27-8)

3-(pyrrolidin-3-yl)-4-(trifluoromethyl)pyridine, with the CAS number 1225218-27-8, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a pyridine core with a pyrrolidine substituent and a trifluoromethyl group, making it a versatile intermediate for drug discovery and material science applications. Its unique structural features contribute to its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and inflammation-related pathways.

The growing interest in trifluoromethylated compounds like 3-(pyrrolidin-3-yl)-4-(trifluoromethyl)pyridine stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Researchers frequently explore its role in designing kinase inhibitors and GPCR modulators, addressing trending topics such as personalized medicine and targeted therapies. The compound’s pyrrolidine moiety also aligns with current demands for sp³-rich scaffolds, which improve drug-like properties.

From a synthetic perspective, CAS 1225218-27-8 exemplifies advancements in C–H functionalization and cross-coupling reactions, key areas in green chemistry. Its trifluoromethyl group (CF₃) is a hotspot in organic synthesis due to its electron-withdrawing effects, often discussed in forums on fluorine chemistry and late-stage diversification. These attributes make it relevant to queries like “how to introduce CF₃ into heterocycles” or “pyrrolidine derivatives in drug design.”

In material science, 3-(pyrrolidin-3-yl)-4-(trifluoromethyl)pyridine is investigated for its potential in liquid crystals and organic electronics, addressing the surge in searches for “high-performance fluorinated materials.” The compound’s rigid yet polar structure aligns with needs in OLED and photovoltaic research, where fluorine-containing building blocks are prized for their thermal and oxidative stability.

Quality control of CAS 1225218-27-8 involves advanced analytical techniques such as HPLC and LC-MS, reflecting industry standards for high-purity intermediates. Discussions on platforms like ResearchGate often highlight challenges in characterizing polyfluorinated pyridines, making this compound a case study for analytical method development. Its storage conditions (typically under inert atmosphere) and solubility profiles (DMSO or ethanol) are also frequent topics in lab protocol forums.

Regulatory compliance for 3-(pyrrolidin-3-yl)-4-(trifluoromethyl)pyridine adheres to REACH and FDA guidelines for non-hazardous research chemicals. While not classified as a controlled substance, its handling follows general lab safety practices, a point emphasized in SDS documentation. This aligns with Google Trends data showing increased searches for “safe handling of fluorinated compounds” and “lab-scale synthesis best practices.”

Future prospects for 1225218-27-8 include exploration in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas dominating recent PubMed publications. Its pyrrolidine nitrogen offers a handle for bifunctional linker attachment, addressing the demand for “E3 ligase recruiters” in cancer therapy—a trending search term in 2024.